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Compound of Interest

Compound Name: 3-Bromo-2-nitrobenzoic acid

Cat. No.: B046716

Technical Support Center: 3-Bromo-2-
nitrobenzoic Acid

Welcome to the technical support guide for 3-Bromo-2-nitrobenzoic acid (CAS No. 116529-
61-4). This resource is designed for researchers, scientists, and drug development
professionals to provide clear, actionable guidance for the safe and effective use of this
compound in the laboratory. The following question-and-answer format addresses common
issues and troubleshooting scenarios encountered during experimentation.

Section 1: Compound Identification and Key
Properties

This section provides essential physical and chemical data for quick reference.

Question: What are the fundamental physical and chemical properties of 3-Bromo-2-
nitrobenzoic acid?

Answer: The key properties are summarized in the table below. Understanding these is crucial
for safe handling, storage, and experimental design.
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Property Value Source(s)
Molecular Formula C7H4BrNOa4 [1]
Molecular Weight 246.01 g/mol [1]

CAS Number 116529-61-4 [1][2]
Appearance Solid (form may vary) [3]

Harmful if swallowed, Causes

skin irritation, Causes serious
Hazards o [1]

eye irritation, May cause

respiratory irritation

Section 2: Hazard Identification and Personal
Protective Equipment (PPE)

A thorough understanding of the hazards is the foundation of laboratory safety. This section
details the risks and the necessary protective measures.

Question: What are the primary health hazards associated with 3-Bromo-2-nitrobenzoic acid,
and what is the GHS classification?

Answer: 3-Bromo-2-nitrobenzoic acid is classified under the Globally Harmonized System
(GHS) as a hazardous substance. The primary concerns are:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

Skin Irritation (Category 2): Causes skin irritation upon direct contact.[1]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1]

Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory
irritation.[1]

These classifications necessitate careful handling and the use of appropriate personal
protective equipment (PPE) at all times.
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Question: What specific PPE is required when working with this compound?

Answer: A multi-layered PPE approach is mandatory to prevent exposure. The rationale for
each piece of equipment is critical for ensuring compliance and safety.

o Eye and Face Protection: Chemical safety goggles that comply with OSHA 29 CFR 1910.133
or European Standard EN166 are required.[4] A face shield should be considered if there is a
significant risk of splashing or dust generation. This is to prevent contact with the eyes, which
can cause serious, painful irritation.[4]

o Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile rubber).[4]
Gloves must be inspected for integrity before use and removed carefully to avoid
contaminating the skin.[5] This barrier is essential to prevent skin irritation.[1][4]

o Respiratory Protection: All handling of the solid compound that may generate dust must be
performed in a certified chemical fume hood or a ventilated enclosure.[4] If engineering
controls are insufficient or during a large spill, a NIOSH/MSHA or European Standard EN
149 approved respirator (such as an N95 dust mask) is necessary to prevent respiratory
tract irritation.[4]

Section 3: Safe Handling, Storage, and Experimental
Protocols

Proper procedures for handling and storage are paramount to maintaining the integrity of the
compound and ensuring user safety.

Question: What are the essential precautions for handling and weighing 3-Bromo-2-
nitrobenzoic acid powder?

Answer: Due to its irritant nature and the risk of inhalation, a strict protocol must be followed.

Protocol: Safe Weighing and Handling of 3-Bromo-2-
hitrobenzoic Acid

» Preparation: Before handling, ensure a chemical fume hood is operational. Confirm that an
eyewash station and safety shower are accessible and unobstructed.[4]
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« PPE Donning: Put on all required PPE as detailed in Section 2, including a lab coat, safety
goggles, and appropriate gloves.

o Transfer to Hood: Keep the container of 3-Bromo-2-nitrobenzoic acid tightly sealed until it
is inside the fume hood.

» Weighing: Perform all weighing operations on a balance located within the fume hood or a
ventilated balance enclosure to contain any dust generated.[4]

e Handling: Use spatulas and other equipment designated for this compound. Avoid any
actions that could create dust, such as rapid scooping or dropping the material from a height.

o Post-Handling: Tightly close the container immediately after use. Clean any contaminated
surfaces and equipment within the hood.

» Hygiene: After handling is complete and the area is secured, remove PPE and wash hands
and any exposed skin thoroughly with soap and water.[6] Do not eat, drink, or smoke in the
laboratory area.[7][8]

Question: How should 3-Bromo-2-nitrobenzoic acid be stored to ensure its stability and
safety?

Answer: Proper storage is crucial to prevent degradation and accidents. Store the compound in
a tightly closed container in a dry, cool, and well-ventilated place.[3][6][9] The storage area
should be locked to restrict access. It is incompatible with strong oxidizing agents, so it must be
stored separately from such chemicals.

Section 4: Emergency Procedures and First Aid
Rapid and correct response to an exposure is critical.
Question: What are the immediate first aid steps for an accidental exposure?

Answer: In any case of exposure, it is vital to show the Safety Data Sheet (SDS) to the
attending medical personnel. The following flowchart and steps outline the immediate actions
required.
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Caption: Emergency First Aid Response Workflow

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with
plenty of soap and water.[6] If skin irritation develops or persists, seek medical attention.[3]

o Eye Contact: Rinse the eyes cautiously with plenty of water for at least 15 minutes, making
sure to also rinse under the eyelids.[3][6] Remove contact lenses if it is safe to do so and
continue rinsing. It is imperative to seek immediate medical attention from an

ophthalmologist.

 Inhalation: Move the affected person to an area with fresh air and keep them in a position
that is comfortable for breathing.[6] If the person feels unwell, call a poison control center or
a doctor for medical advice.
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« Ingestion: If the substance is swallowed, have the victim drink two glasses of water
immediately. Do not induce vomiting.[6] Seek immediate medical consultation.

Section 5: Spill and Disposal Management

Accidents happen. A clear and logical plan for spill containment and waste disposal is non-
negotiable.

Question: I've spilled a small amount of 3-Bromo-2-nitrobenzoic acid powder on the lab
bench inside a fume hood. How do | clean it up?

Answer: For a small, contained spill, follow this procedure. For larger spills, evacuate the area
and consult with your institution's environmental health and safety (EHS) office.
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Caption: Small Spill Cleanup Workflow
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e Ensure Safety: Make sure you are wearing the appropriate PPE, including respiratory
protection, as dust will be present.[10] Evacuate non-essential personnel from the immediate

area.
o Containment: Prevent the powder from spreading. Do not let the product enter drains.

o Cleanup: Carefully take up the dry material using a method that avoids generating dust (e.g.,
gently sweeping or using a plastic dustpan).[9] Place the collected material into a suitable,
clearly labeled, and closed container for disposal.[5][9]

o Decontamination: Clean the affected area thoroughly. All materials used for cleanup should
be placed in the hazardous waste container.

o Disposal: The waste is classified as hazardous.[9] Dispose of the container through a
licensed and approved waste disposal company, following all local, state, and federal
regulations.[3][6]

Question: How do | dispose of unused or waste 3-Bromo-2-nitrobenzoic acid?

Answer: Unused product and other contaminated waste must be treated as hazardous waste. It
should be disposed of in its original container or a suitable, labeled container.[9] Contact your
institution's EHS department or a licensed professional waste disposal service to arrange for
proper disposal.[5] Do not attempt to dispose of this chemical down the drain or in regular
trash.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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